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Compound of Interest

Compound Name: 4-Fluoro-2-methylbenzaldehyde

Cat. No.: B1304903 Get Quote

An In-depth Technical Guide to Commercial Sources and Suppliers of 4-Fluoro-2-
methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Foreword
In the landscape of modern medicinal chemistry and materials science, the strategic

incorporation of fluorine into organic molecules is a cornerstone of innovation. The unique

properties imparted by fluorine can significantly enhance the metabolic stability, bioavailability,

and binding affinity of drug candidates. Among the vast array of fluorinated building blocks, 4-
Fluoro-2-methylbenzaldehyde stands out as a versatile and highly valuable intermediate. Its

utility in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals makes a

comprehensive understanding of its commercial sourcing and quality assessment paramount

for any research and development endeavor.[1] This guide, written from the perspective of a

senior application scientist, aims to provide a technical and practical framework for navigating

the commercial landscape of 4-Fluoro-2-methylbenzaldehyde, ensuring the procurement of

high-quality material essential for reproducible and successful research.
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4-Fluoro-2-methylbenzaldehyde, with the CAS number 63082-45-1, is an aromatic aldehyde

featuring a fluorine atom at the C4 position and a methyl group at the C2 position of the

benzene ring.[1][2] This specific substitution pattern confers a unique reactivity profile, making

it a sought-after starting material in multi-step organic synthesis.[1][3]

Property Value
Significance for the

Researcher

Molecular Formula C8H7FO
Provides the elemental

composition.

Molecular Weight 138.14 g/mol

Essential for stoichiometric

calculations in reaction

planning.[4][5]

Appearance Colorless to pale yellow liquid
A visual check for potential

degradation or impurities.[2][3]

Boiling Point 87 °C at 14 mmHg

Important for purification via

distillation and for assessing

thermal stability.[2]

Density ~1.144 - 1.16 g/cm³

Useful for volume-to-mass

conversions in the laboratory.

[1][2]

Purity Typically ≥95% (GC)

A critical parameter that

directly impacts reaction

outcomes and impurity profiles

of subsequent products.[1][4]

The presence of the aldehyde functional group allows for a wide range of chemical

transformations, including but not limited to, reductive amination, Wittig reactions, and aldol

condensations. The fluorine atom, with its high electronegativity, and the methyl group can

influence the electronic properties and steric environment of the molecule, which can be

strategically exploited in drug design to modulate biological activity.[3]
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The global market for 4-Fluoro-2-methylbenzaldehyde is comprised of a diverse range of

suppliers, from large-scale manufacturers to specialized chemical distributors. A researcher's

choice of supplier can have a significant impact on the quality, consistency, and cost-

effectiveness of their research.

Key Commercial Suppliers
A survey of the market reveals several reputable suppliers that offer 4-Fluoro-2-
methylbenzaldehyde for research and development purposes. It is crucial to note that

availability and product specifications can vary between suppliers and regions.

Supplier Purity Specification Noteworthy Points

TCI (Tokyo Chemical Industry) >95.0% (GC)

A well-established supplier with

a global presence, offering

various pack sizes suitable for

research.[4][6]

Chem-Impex ≥ 95% (GC)

Provides this compound as a

key aromatic aldehyde for

pharmaceutical and

agrochemical synthesis.[1]

Oakwood Chemical
Not explicitly stated, but offers

various quantities.

A US-based supplier known for

a wide range of specialty

chemicals.[5]

J&K Scientific 97%

Offers detailed product

information and documentation

on their website.[7]

Alfa Chemistry

Not explicitly stated, but

designed for research and

industrial production.

An ISO 9001:2015 certified

supplier.[8]

Home Sunshine Pharma ≥98.0%

A China-based manufacturer

and supplier specializing in

APIs and intermediates.[2]
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This table is not exhaustive but provides a starting point for researchers to identify potential

suppliers. It is always recommended to obtain the most current information directly from the

supplier's website or by contacting their sales representatives.

The Manufacturer vs. Distributor Dynamic
Understanding the distinction between a manufacturer and a distributor is crucial for strategic

sourcing.

Manufacturers: These entities synthesize the compound in-house. Sourcing directly from a

manufacturer, especially for larger quantities, can often lead to more competitive pricing and

a more direct line of communication regarding technical specifications and quality control.[9]

Chinese and Indian manufacturers are prominent in the production of this intermediate.[9]

[10]

Distributors: These companies source chemicals from various manufacturers and provide a

convenient, localized supply chain. For researchers requiring smaller, readily available

quantities, distributors like Fisher Scientific (stocking TCI products) or Thermo Scientific

Chemicals (formerly Alfa Aesar) are excellent options.[4][11][12]

The optimal choice depends on the scale of the research, budget constraints, and the required

level of documentation and technical support.

A Scientist's Guide to Supplier Qualification
The quality of your starting materials is a critical determinant of your experimental success. A

rigorous supplier qualification process is not merely an administrative task but a fundamental

aspect of good scientific practice.

The Primacy of Documentation: Certificate of Analysis
(CoA) and Safety Data Sheet (SDS)
Before placing an order, always request and scrutinize the supplier's Certificate of Analysis

(CoA) and Safety Data Sheet (SDS).

Certificate of Analysis (CoA): This document provides lot-specific data on the purity and

physical properties of the compound. Key information to look for includes:
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Purity: Determined by a reliable analytical method, most commonly Gas Chromatography

(GC).

Identity Confirmation: Methods such as ¹H NMR or FTIR should be used to confirm the

chemical structure.

Date of Analysis: Ensures the data is recent and relevant.

Safety Data Sheet (SDS): This document contains crucial information on the safe handling,

storage, and disposal of the chemical.[7] It also provides hazard identification and first-aid

measures.[2]

A Workflow for Rigorous Supplier Selection
The following diagram illustrates a systematic approach to selecting a supplier for 4-Fluoro-2-
methylbenzaldehyde.

Phase 1: Initial Screening Phase 2: Technical Evaluation Phase 3: Final Decision & Procurement

Identify Project Needs
(Quantity, Purity, Budget)

Search Supplier Databases
(e.g., ChemicalBook, PubChem)

Create Shortlist of
Potential Suppliers

Request CoA and SDS
from Shortlisted Suppliers

Scrutinize Documentation
(Purity, Analytical Methods)

Compare Supplier
Specifications

Select Primary Supplier
(and a backup if possible)

Place Initial Order
(Small quantity for validation)

In-house QC of
Received Material

Approve Supplier for
Larger Scale Use

Click to download full resolution via product page

A systematic workflow for selecting a reliable supplier.

In-House Quality Control: Trust but Verify
While a supplier's CoA provides valuable information, it is prudent for research organizations,

particularly in drug development, to perform in-house quality control on incoming batches of

critical reagents.

Recommended Analytical Techniques
Gas Chromatography (GC): The gold standard for assessing the purity of volatile compounds

like 4-Fluoro-2-methylbenzaldehyde. It can effectively separate the main component from
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residual solvents and other organic impurities.

¹H NMR (Proton Nuclear Magnetic Resonance): Confirms the chemical structure and can

reveal the presence of structurally related impurities. The integration of signals can also

provide a semi-quantitative measure of purity.

FTIR (Fourier-Transform Infrared Spectroscopy): Provides a characteristic fingerprint of the

molecule, confirming the presence of key functional groups (e.g., the aldehyde C=O stretch).

Practical Application: A Representative
Experimental Protocol
To illustrate the importance of using high-quality 4-Fluoro-2-methylbenzaldehyde, consider

the following representative protocol for a reductive amination reaction, a common

transformation in pharmaceutical synthesis.

Synthesis of N-benzyl-1-(4-fluoro-2-
methylphenyl)methanamine
Objective: To synthesize the target amine via reductive amination of 4-Fluoro-2-
methylbenzaldehyde with benzylamine.

Materials:

4-Fluoro-2-methylbenzaldehyde (Purity ≥97%, from a qualified supplier)

Benzylamine (High purity)

Sodium triacetoxyborohydride (NaBH(OAc)₃)

Dichloromethane (DCM, anhydrous)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine

Anhydrous magnesium sulfate (MgSO₄)
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Procedure:

To a solution of 4-Fluoro-2-methylbenzaldehyde (1.0 eq) in anhydrous DCM, add

benzylamine (1.05 eq).

Stir the mixture at room temperature for 1 hour to facilitate the formation of the intermediate

imine. The use of high-purity aldehyde is critical here to avoid side reactions from impurities.

Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. The

exotherm should be controlled by the rate of addition.

Stir the reaction at room temperature and monitor its progress by Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

N-benzyl-1-(4-fluoro-2-methylphenyl)methanamine.

Rationale for Experimental Choices:

High Purity Aldehyde: The use of high-purity 4-Fluoro-2-methylbenzaldehyde is essential

to ensure a clean reaction profile, minimizing the formation of byproducts and simplifying

purification.

Sodium Triacetoxyborohydride: This is a mild and selective reducing agent for imines, which

is less prone to reducing the starting aldehyde than other borohydrides.

Anhydrous Conditions: The reaction is sensitive to water, which can hydrolyze the

intermediate imine and reduce the reaction yield.

Conclusion: A Foundation for Scientific Excellence
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The successful outcome of research and development projects hinges on the quality and

reliability of the starting materials. 4-Fluoro-2-methylbenzaldehyde is a powerful tool in the

arsenal of the synthetic chemist, but its effective use is predicated on a thorough understanding

of its commercial sources and a rigorous approach to supplier qualification. By implementing

the strategies outlined in this guide—from scrutinizing supplier documentation to performing in-

house quality control—researchers and drug development professionals can build a solid

foundation for their scientific endeavors, ensuring the integrity and reproducibility of their

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [commercial sources and suppliers of 4-Fluoro-2-
methylbenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304903#commercial-sources-and-suppliers-of-4-
fluoro-2-methylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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